![molecular formula C16H21ClF3N3O2 B6269576 N-{2-[4-(aminomethyl)-2-methylpyrrolidin-1-yl]-2-oxoethyl}-4-(trifluoromethyl)benzamide hydrochloride CAS No. 2033442-67-8](/img/no-structure.png)
N-{2-[4-(aminomethyl)-2-methylpyrrolidin-1-yl]-2-oxoethyl}-4-(trifluoromethyl)benzamide hydrochloride
Description
The compound you mentioned seems to be a complex organic molecule that contains several functional groups, including an aminomethyl group and a benzamide group . The aminomethyl group is a monovalent functional group with formula −CH2−NH2, which can be described as a methyl group substituted by an amino group . Benzamides are a significant class of amide compounds, which have been widely used in various fields .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods, including infrared spectra, NMR, and mass spectrometry . These methods can provide information about the types of bonds and functional groups present in the molecule.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Generally, benzamides can undergo various types of reactions, including condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various analytical methods. These properties may include its solubility, melting point, boiling point, and reactivity .Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-{2-[4-(aminomethyl)-2-methylpyrrolidin-1-yl]-2-oxoethyl}-4-(trifluoromethyl)benzamide hydrochloride' involves the reaction of 4-(trifluoromethyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-aminoethyl)-2-methylpyrrolidine to form the intermediate product, which is subsequently reacted with ethyl oxalyl chloride to form the final product. The hydrochloride salt is then formed by reacting the final product with hydrochloric acid.", "Starting Materials": [ "4-(trifluoromethyl)benzoic acid", "thionyl chloride", "N-(2-aminoethyl)-2-methylpyrrolidine", "ethyl oxalyl chloride", "hydrochloric acid" ], "Reaction": [ "1. 4-(trifluoromethyl)benzoic acid is reacted with thionyl chloride to form the corresponding acid chloride.", "2. The acid chloride is then reacted with N-(2-aminoethyl)-2-methylpyrrolidine to form the intermediate product.", "3. The intermediate product is then reacted with ethyl oxalyl chloride to form the final product.", "4. The final product is then reacted with hydrochloric acid to form the hydrochloride salt." ] } | |
| 2033442-67-8 | |
Molecular Formula |
C16H21ClF3N3O2 |
Molecular Weight |
379.8 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
